Cas no 117978-18-4 (2-Phenanthrenecarboxylicacid, 3-hydroxy-)
117978-18-4 structure
Product Name:2-Phenanthrenecarboxylicacid, 3-hydroxy-
CAS No:117978-18-4
MF:C15H10O3
MW:238.238104343414
CID:237499
PubChem ID:189538
Update Time:2025-04-19
2-Phenanthrenecarboxylicacid, 3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenanthrenecarboxylicacid, 3-hydroxy-
- 3-hydroxyphenanthrene-2-carboxylic acid
- 3-hydroxy-2-phenanthroic acid
- DTXSID10151976
- 117978-18-4
-
- Inchi: 1S/C15H10O3/c16-14-8-12-10(7-13(14)15(17)18)6-5-9-3-1-2-4-11(9)12/h1-8,16H,(H,17,18)
- InChI Key: BEGAMGBUHKZNOK-UHFFFAOYSA-N
- SMILES: OC1=C(C(=O)O)C=C2C=CC3C=CC=CC=3C2=C1
Computed Properties
- Exact Mass: 238.063
- Monoisotopic Mass: 238.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.412
- Boiling Point: 466.4°Cat760mmHg
- Flash Point: 250°C
- Refractive Index: 1.78
- PSA: 57.53
2-Phenanthrenecarboxylicacid, 3-hydroxy- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
117978-18-4 (2-Phenanthrenecarboxylicacid, 3-hydroxy-) Related Products
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- 83-30-7(2,4,6-Trihydroxybenzoic acid)
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- 4919-37-3(4-Hydroxy-3,5-dimethylbenzoic acid)
- 89-86-1(2,4-Dihydroxybenzoic acid)
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